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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-13C-1

Cat. No.: B118126 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of 2-Deoxy-D-glucose-13C-1, a stable isotope-

labeled analog of glucose, widely utilized in metabolic research. It details the compound's

properties, its mechanism of action as a glycolysis inhibitor, and its application in metabolic flux

analysis. This document also outlines generalized experimental protocols for its use in cell

culture and subsequent analysis by Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS), alongside a conceptual framework for its chemical synthesis.

Core Concepts
2-Deoxy-D-glucose-13C-1 is an isotopically labeled version of 2-Deoxy-D-glucose (2-DG),

where the carbon atom at the first position (C1) is replaced with its heavier, non-radioactive

isotope, carbon-13.[1][2] This labeling makes it a powerful tool for tracing the fate of glucose in

metabolic pathways without the complications of radioactivity.[1] Like its unlabeled counterpart,

2-Deoxy-D-glucose-13C-1 is a glucose analog that competitively inhibits glycolysis.[1][3]

Physicochemical Properties
A summary of the key quantitative data for 2-Deoxy-D-glucose-13C-1 is presented in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula ¹³CC₅H₁₂O₅ [4][5]

Molecular Weight 165.15 g/mol [4][5]

CAS Number 201612-55-7 [4][5]

Isotopic Purity ≥99 atom % ¹³C [4][5]

Chemical Purity ≥98%

Form Solid [4]

Melting Point 146-147 °C [4]

Solubility Soluble in water and DMSO.

Mechanism of Action: Inhibition of Glycolysis
2-Deoxy-D-glucose-13C-1 enters the cell via glucose transporters (GLUTs) and is

subsequently phosphorylated by hexokinase (HK) to produce 2-Deoxy-D-glucose-13C-1-6-

phosphate.[4][6][7] Unlike glucose-6-phosphate, this phosphorylated analog cannot be

isomerized to fructose-6-phosphate by phosphoglucose isomerase (PGI), effectively halting the

glycolytic pathway at this stage.[6][7][8] The accumulation of 2-Deoxy-D-glucose-13C-1-6-

phosphate also competitively inhibits hexokinase, further reducing glucose metabolism.[6][7]
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Start: Experimental Design

1. Cell Culture and Treatment
with 2-Deoxy-D-glucose-13C-1

2. Quenching and Metabolite Extraction

3. Sample Preparation for Analysis

4. Analytical Measurement

NMR Spectroscopy Mass Spectrometry

5. Data Analysis and
Metabolic Flux Calculation

End: Biological Interpretation

Protected Glucose
Derivative

Modification at C1
(e.g., oxidation)

Introduction of ¹³C Label
(e.g., via ¹³CN⁻) ¹³C-Labeled Intermediate Deoxygenation at C2

(e.g., via a glucal intermediate) Deprotection 2-Deoxy-D-glucose-13C-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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